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Compound of Interest

Compound Name:
Ethyl 4-

oxocyclohexanecarboxylate

Cat. No.: B123810 Get Quote

Essential Safety and Handling Guide for Ethyl 4-
oxocyclohexanecarboxylate
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Ethyl 4-
oxocyclohexanecarboxylate (CAS No. 17159-79-4). Adherence to these procedures is

essential for ensuring laboratory safety and maintaining experimental integrity.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of Ethyl 4-
oxocyclohexanecarboxylate are summarized below.
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Property Value Source

Molecular Formula C₉H₁₄O₃ [1][2]

Molecular Weight 170.21 g/mol [1][3][4]

Appearance Colorless to pale yellow liquid [5][6]

Boiling Point 150-152 °C at 40 mmHg [3][6]

Density 1.068 g/mL at 25 °C [3][6]

Flash Point 110 °C (230 °F) - closed cup [3][7]

Refractive Index n20/D 1.461 [3][4]

Solubility
Sparingly soluble in water;

soluble in organic solvents.[5]

Hazard Identification and Personal Protective Equipment
(PPE)
Ethyl 4-oxocyclohexanecarboxylate is classified as a hazardous chemical. It is crucial to use

appropriate personal protective equipment to minimize exposure risks.

Primary Hazards:

Causes skin irritation.[1][8]

Causes serious eye irritation.[1][8]

May cause respiratory irritation.[1][8]

Recommended Personal Protective Equipment (PPE):
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Laboratory coat.

Prevents skin contact.

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. If vapors or mists

are generated, a NIOSH-

approved respirator with an

appropriate cartridge (e.g.,

type ABEK) may be necessary.

Protects against inhalation of

vapors and mists.

Foot Protection Closed-toe shoes. Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedure
A standardized operational plan is critical to minimizing the risk of exposure and ensuring safe

handling.

3.1. Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before commencing work.

Don the appropriate personal protective equipment as outlined in the table above.

3.2. Handling:

Handle the liquid with care to avoid splashing.
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Use only in a well-ventilated area, such as a chemical fume hood.[8]

Avoid breathing vapors or mists.[7][8]

Wash hands thoroughly after handling, even if gloves were worn.[7][8][9]

Keep the container tightly closed when not in use.[5][7]

3.3. Post-Handling:

Clean the work area thoroughly after use.

Remove and properly dispose of contaminated gloves and any other disposable PPE.

Wash hands with soap and water.[9]

Storage and Disposal Plan
4.1. Storage:

Store in a cool, dry, and well-ventilated place.[5][7]

Keep the container tightly closed to prevent leakage and contamination.[5][7]

Store away from strong oxidizing agents.[8]

The storage class for this chemical is 10: Combustible liquids.[3]

4.2. Disposal:

Dispose of contents and container in accordance with local, state, and federal regulations.

Do not empty into drains.[8]

Contaminated materials should be treated as hazardous waste.

For spills, soak up the material with an inert absorbent material (e.g., sand, silica gel,

universal binder) and place it in a suitable, closed container for disposal.[8]
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Emergency Procedures
In case of:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[8] Get medical attention if irritation persists.[5]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[8] Get medical attention if irritation occurs.[5]

Inhalation: Remove to fresh air.[8] If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[5][8]

Ingestion: Clean mouth with water and get medical attention.[8]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of Ethyl 4-
oxocyclohexanecarboxylate.
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Caption: A high-level workflow for the safe handling of Ethyl 4-oxocyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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